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Compound of Interest

Compound Name: 5-Amino-2-bromo-3-fluoropyridine

Cat. No.: B2850593

A Technical Guide to Sourcing and Quality Assessment of High-Purity 5-Amino-2-bromo-3-
fluoropyridine for Pharmaceutical and Agrochemical Research

Abstract

5-Amino-2-bromo-3-fluoropyridine is a pivotal chemical intermediate, extensively utilized as
a structural motif in the development of novel pharmaceutical and agrochemical agents. Its
trifunctional nature—comprising a nucleophilic amino group, a bromine atom amenable to
cross-coupling reactions, and a strategically placed fluorine atom for modulating
physicochemical properties—renders it a highly valuable building block. This technical guide
provides a comprehensive overview for researchers, scientists, and drug development
professionals on the commercial sourcing of high-purity 5-Amino-2-bromo-3-fluoropyridine. It
details a framework for supplier evaluation, presents a comparative analysis of prominent
vendors, and outlines rigorous, field-proven protocols for the analytical verification of material
quality to ensure experimental reproducibility and integrity.

Introduction: The Strategic Importance of 5-Amino-
2-bromo-3-fluoropyridine

The pyridine scaffold is a privileged structure in medicinal chemistry, present in numerous
approved drugs. The specific substitution pattern of 5-Amino-2-bromo-3-fluoropyridine (CAS
No. 1245646-03-3) offers a uniqgue combination of reactive sites, enabling diverse and complex
molecular architectures. The 5-amino group serves as a key handle for amide bond formation,
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sulfonylation, or diazotization, allowing for the introduction of various pharmacophores. The 2-
bromo substituent is an ideal precursor for palladium-catalyzed cross-coupling reactions (e.g.,
Suzuki, Sonogashira, Buchwald-Hartwig), facilitating the construction of carbon-carbon and
carbon-heteroatom bonds. Furthermore, the 3-fluoro substituent can significantly influence the
molecule's electronic properties, lipophilicity, metabolic stability, and binding affinity, making it a
critical tool for lead optimization. Given its role as a foundational starting material, securing a
consistent supply of high-purity material is paramount to the success of any research and
development campaign.

Commercial Sourcing and Supplier Evaluation

The procurement of high-purity reagents is a critical, yet often overlooked, aspect of
experimental design. The quality of the starting material directly impacts reaction efficiency,
impurity profiles of subsequent products, and the overall reliability of biological data. When
selecting a commercial supplier for 5-Amino-2-bromo-3-fluoropyridine, the following criteria
should be rigorously assessed.

Key Supplier Selection Criteria

o Purity Specification and Analytical Transparency: Reputable suppliers provide a detailed
Certificate of Analysis (CoA) for each batch, specifying the purity as determined by
guantitative analytical methods such as High-Performance Liquid Chromatography (HPLC)
and Nuclear Magnetic Resonance (NMR) spectroscopy.

o Lot-to-Lot Consistency: For long-term projects and eventual scale-up, consistency between
different production batches is crucial. Inquire about the supplier's quality management
system and their ability to provide data demonstrating batch consistency.

« Availability and Lead Times: Assess the supplier's stock levels and typical lead times to
ensure an uninterrupted supply chain for your research needs.

o Technical Support: A reliable supplier should have knowledgeable technical support staff who
can answer questions regarding product specifications, stability, and handling.

Comparative Table of Commercial Suppliers
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The following table provides a summary of several commercial suppliers offering 5-Amino-2-

bromo-3-fluoropyridine. This is not an exhaustive list but represents a selection of

established vendors in the fine chemical market.

Analytical
Supplier Purity Specification Techniques Availability
Mentioned
) ] Not specified on )
Sigma-Aldrich (Merck) =97% Inquire
product page
Combi-Blocks >97% HPLC, NMR In Stock
Not specified on
AstaTech 97% In Stock
product page
) - Not specified on
Biosynth Not specified In Stock
product page
Not specified on
BLDpharm 97% In Stock
product page
Glentham Life Not specified on
) >98% In Stock
Sciences product page
S Not specified on
J&K Scientific 97% In Stock
product page
Selleck Chemicals Not specified HPLC, NMR, LCMS In Stock

Disclaimer: The information presented in this table is based on publicly available data and is

subject to change. Researchers are advised to contact suppliers directly for the most current

specifications and to request lot-specific CoAs.

In-House Quality Control and Analytical Verification

Independent verification of the identity and purity of incoming starting materials is a

cornerstone of good laboratory practice (GLP) and ensures the integrity of your research. The

following protocols outline a self-validating system for the quality assessment of 5-Amino-2-

bromo-3-fluoropyridine.
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Experimental Workflow for Incoming Material
Verification

The logical flow for qualifying a new batch of 5-Amino-2-bromo-3-fluoropyridine should
follow a structured, multi-technique approach to confirm both structure and purity.
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Caption: Workflow for the quality verification of incoming 5-Amino-2-bromo-3-fluoropyridine.
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Step-by-Step Analytical Protocols

4.2.1 Protocol 1: NMR Spectroscopy for Structural Confirmation
» Objective: To confirm the chemical structure and identify any structurally related impurities.
o Methodology:

o Dissolve 5-10 mg of the sample in approximately 0.7 mL of a deuterated solvent (e.g.,
DMSO-des or CDCl3).

o Acquire a *H NMR spectrum. The expected spectrum should show distinct signals for the
aromatic protons and the NH2 protons. The chemical shifts and coupling constants should
be consistent with the structure.

o Acquire a °F NMR spectrum. This should show a single resonance corresponding to the
fluorine atom on the pyridine ring.

e Causality: tH NMR provides information on the proton environment, confirming the
substitution pattern. 1*°F NMR is highly sensitive and provides an unambiguous confirmation
of the presence and electronic environment of the fluorine atom.

4.2.2 Protocol 2: HPLC-UV for Purity Determination
¢ Objective: To quantify the purity of the sample and detect any non-volatile impurities.
o Methodology:

o Prepare a stock solution of the sample in a suitable solvent (e.g., acetonitrile or methanol)
at a concentration of approximately 1 mg/mL.

o Perform serial dilutions to create calibration standards if quantitative analysis is required.
o Inject the sample onto a reversed-phase C18 column.

o Elute with a gradient of water and acetonitrile (both typically containing 0.1% formic acid or
trifluoroacetic acid).
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o Monitor the elution profile using a UV detector at a wavelength where the compound has
strong absorbance (e.g., 254 nm).

o Calculate the purity based on the area percentage of the main peak.

o Causality: This chromatographic method separates the target compound from impurities
based on their polarity. The area under each peak in the chromatogram is proportional to the
concentration of the corresponding species, allowing for accurate purity assessment.

4.2.3 Protocol 3: Mass Spectrometry for Molecular Weight Verification
o Objective: To confirm the molecular weight of the compound.
o Methodology:

o Analyze the sample using an LC-MS system, which couples the separation power of
HPLC with the detection capabilities of a mass spectrometer.

o lonize the sample using electrospray ionization (ESI) in positive ion mode.

o The resulting mass spectrum should show a prominent peak corresponding to the
protonated molecule [M+H]*. The isotopic pattern for bromine (approximately 1:1 ratio of
79Br and 81Br) should be clearly visible.

o Causality: Mass spectrometry provides a direct measurement of the mass-to-charge ratio of
the molecule, offering definitive confirmation of its elemental composition and molecular
weight.

Conclusion

The successful application of 5-Amino-2-bromo-3-fluoropyridine in synthetic chemistry is
critically dependent on the purity and quality of the starting material. By adopting a systematic
approach to supplier selection and implementing a robust in-house analytical verification
workflow, researchers can mitigate the risks associated with reagent-related experimental
failures. This guide provides the foundational knowledge and practical protocols to empower
scientists to confidently source and utilize this important chemical building block, thereby
enhancing the reliability and reproducibility of their research outcomes.
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 To cite this document: BenchChem. [Commercial suppliers of high-purity 5-Amino-2-bromo-
3-fluoropyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2850593#commercial-suppliers-of-high-purity-5-
amino-2-bromo-3-fluoropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b2850593#commercial-suppliers-of-high-purity-5-amino-2-bromo-3-fluoropyridine
https://www.benchchem.com/product/b2850593#commercial-suppliers-of-high-purity-5-amino-2-bromo-3-fluoropyridine
https://www.benchchem.com/product/b2850593#commercial-suppliers-of-high-purity-5-amino-2-bromo-3-fluoropyridine
https://www.benchchem.com/product/b2850593#commercial-suppliers-of-high-purity-5-amino-2-bromo-3-fluoropyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2850593?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2850593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

